Cas no 63566-37-0 (Isostearamidopropyl betaine)

Isostearamidopropyl betaine structure
Isostearamidopropyl betaine structure
Product Name:Isostearamidopropyl betaine
CAS No:63566-37-0
MF:C25H50N2O3
MW:426.676107883453
CID:513272
Update Time:2023-08-02

Isostearamidopropyl betaine Chemical and Physical Properties

Names and Identifiers

    • 1-Propanaminium,N-(carboxymethyl)-N,N-dimethyl-3-[(1-oxoisooctadecyl)amino]-, inner salt (9CI)
    • SchercotaineIAB
    • ACETONE-1,1,1-D3
    • isostearamidopropyl betaine
    • 22W0P0GRB7
    • Obazoline isab
    • Schercotaine iab
    • Mackam isa
    • Isostearamidopropyl betaine [INCI]
    • Q27253677
    • 1-Propanaminium, N-(carboxymethyl)-N,N-dimethyl-3-((1-oxoisooctadecyl)amino)-, inner salt
    • Isostearamidopropyl betaine
    • Inchi: 1S/C25H50N2O3/c1-23(2)18-15-13-11-9-7-5-6-8-10-12-14-16-19-24(28)26-20-17-21-27(3,4)22-25(29)30/h23H,5-22H2,1-4H3,(H-,26,28,29,30)
    • InChI Key: LMVGXBRDRZOPHA-UHFFFAOYSA-N
    • SMILES: [O-]C(C[N+](C)(C)CCCNC(CCCCCCCCCCCCCCC(C)C)=O)=O

Computed Properties

  • Exact Mass: 440.398
  • Monoisotopic Mass: 440.398
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 30
  • Rotatable Bond Count: 20
  • Complexity: 431
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 69.2
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